Cas no 1806805-92-4 (3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806805-92-4
• MF: C₆H₃Br₂F₂NO
• MW: 302.898926973343
• CID: 4800463
• Update Time: 2025-05-20

3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3Br2F2NO/c7-2-1-3(8)6(12)11-4(2)5(9)10/h1,5H,(H,11,12)
• InChI Key： CIVIGXTUUOUILM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine

3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine, identified by the CAS number 1806805-92-4, is a fascinating molecule with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by bromine atoms at positions 3 and 5, a difluoromethyl group at position 2, and a hydroxyl group at position 6, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine in the development of novel pesticides. Its ability to inhibit key enzymes in pests has made it a promising candidate for controlling agricultural pests without adverse effects on non-target species. Researchers have also explored its potential as an intermediate in the synthesis of more complex molecules, such as antibiotics and anticancer agents. The presence of bromine and fluorine atoms in the molecule enhances its reactivity, making it a valuable building block in organic synthesis.

The synthesis of 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the difluoromethyl group and hydroxyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, reducing costs and minimizing environmental impact.

In terms of physical properties, 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and formulations. The molecule's stability under different conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The biological activity of 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine has been a focal point of recent research. Studies have demonstrated its potent antioxidant properties, which could be harnessed in the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in cancer therapy.

In conclusion, 3,5-Dibromo-2-(difluoromethyl)-6-hydroxypyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological applications, positions it as a key player in future scientific innovations. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow exponentially.